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Compound of Interest

Compound Name: L-Alanine-2-13C,15N

Cat. No.: B1611124 Get Quote

This document provides comprehensive safety and logistical guidance for the proper disposal

of L-Alanine-2-13C,15N, a non-hazardous, isotopically labeled amino acid. Adherence to these

procedures is crucial for maintaining a safe laboratory environment and ensuring regulatory

compliance. This guide is intended for researchers, scientists, and drug development

professionals who handle this substance.

I. Understanding the Compound: Safety and
Properties
L-Alanine-2-13C,15N is a stable, non-radioactive isotopically labeled form of the amino acid L-

Alanine. According to its Safety Data Sheet (SDS), it is not classified as a hazardous

substance.[1] However, standard laboratory safety practices should always be observed during

handling to minimize any potential risks.

Key Safety Information:

Hazards: Not classified as hazardous. May cause mild irritation to the eyes, skin, or

respiratory tract upon contact or inhalation. Ingestion of large amounts may be harmful.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.

Handling: Handle in a well-ventilated area to avoid dust formation. Practice good industrial

hygiene and wash hands thoroughly after handling.
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Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container, away

from light and moisture.

Summary of Physical and Chemical Properties:

Property Value

Chemical Formula C₃H₇NO₂ (isotopically labeled)

Appearance Solid

Solubility in Water 89.1 g/L at 20°C

Stability Stable under recommended storage conditions

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition Products
Carbon oxides, Nitrogen oxides (under fire

conditions)

II. Step-by-Step Disposal Procedures
The disposal of L-Alanine-2-13C,15N should be conducted in accordance with federal, state,

and local environmental regulations. As a non-hazardous substance, the primary consideration

is the proper management of laboratory chemical waste.

Step 1: Waste Identification and Segregation

Unused Product (Solid): Collect any unused or expired solid L-Alanine-2-13C,15N in a

designated, clearly labeled, and sealed waste container.

Contaminated Labware (Solid Waste): This includes items such as weigh boats, pipette tips,

and microfuge tubes that have come into direct contact with the solid compound. These

should be collected in a designated solid chemical waste container.

Aqueous Solutions (Liquid Waste): Solutions containing dissolved L-Alanine-2-13C,15N
should be collected in a designated aqueous waste container. Do not pour down the drain

unless permitted by local regulations.
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Contaminated Sharps: Any sharps (e.g., needles, razor blades) contaminated with L-
Alanine-2-13C,15N must be disposed of in a designated sharps container.

Step 2: Waste Collection and Storage

Labeling: All waste containers must be clearly labeled with the full chemical name ("L-
Alanine-2-13C,15N") and the appropriate hazard classification (in this case, "non-hazardous

chemical waste").

Storage: Store waste containers in a designated satellite accumulation area within the

laboratory. Ensure containers are sealed to prevent spills or leaks.

Step 3: Final Disposal

Professional Disposal Service: It is recommended to contact a licensed professional waste

disposal company for the final disposal of the collected waste. This ensures that the disposal

is handled in an environmentally responsible and compliant manner.

Institutional Procedures: Follow your institution's specific guidelines for chemical waste

disposal. The Environmental Health and Safety (EHS) department is the primary resource for

these procedures.

III. Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of L-
Alanine-2-13C,15N waste generated in a laboratory setting.
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Caption: Decision tree for the proper segregation and disposal of L-Alanine-2-13C,15N waste.

This guide provides a framework for the safe and compliant disposal of L-Alanine-2-13C,15N.

Always consult your institution's specific safety and disposal protocols and the official Safety
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Data Sheet for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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